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Compound of Interest

Compound Name: 1,2-Dibromocyclohexane

Cat. No.: B1204518 Get Quote

Essential Safety and Handling Guide for 1,2-
Dibromocyclohexane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel handling 1,2-Dibromocyclohexane. Adherence to

these guidelines is critical for ensuring the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Data Summary
1,2-Dibromocyclohexane is a chemical that may cause irritation to the eyes, skin, and

respiratory tract.[1] Some classifications indicate it is harmful if swallowed and can cause

serious eye and skin irritation.[2][3] The full toxicological properties of this substance have not

been completely investigated.[1]
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Property Value Source(s)

Appearance Clear to light yellow liquid [1][4]

Odor Odorless [4]

Molecular Formula C6H10Br2 [2]

Molecular Weight 241.95 g/mol [2]

Boiling Point 145 °C / 293 °F @ 100 mmHg [4]

Flash Point > 110 °C / > 230 °F [1][4]

Specific Gravity 1.780 [4]

Vapor Density 8.34 [4]

Incompatibilities
Strong oxidizing agents, strong

bases
[1][4]

Hazardous Decomposition
Carbon monoxide, carbon

dioxide, hydrogen bromide
[1][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the foundation of safe handling. The following equipment

must be worn at all times when working with 1,2-Dibromocyclohexane.
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PPE Category Specification

Eye and Face

Chemical safety goggles or a face shield are

mandatory to protect against splashes.[5]

Standard safety glasses do not provide

adequate protection against chemical splashes.

[5]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) must be worn. Inspect gloves for any

signs of degradation or puncture before use.

Body Protection

A fully buttoned laboratory coat, long pants, and

closed-toe shoes are the minimum

requirements.[5] For tasks with a higher risk of

splashing, a chemical-resistant apron or

coveralls should be used.[5][6]

Respiratory

Work should be conducted in a well-ventilated

area or a chemical fume hood. If ventilation is

inadequate or if aerosols may be generated, a

NIOSH-approved respirator with an organic

vapor cartridge is required.[1][7]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[1]

Prepare all necessary equipment and reagents before handling the chemical.

Have an appropriate spill kit readily available. The kit should contain an inert absorbent

material such as sand, earth, or vermiculite.[1]

2. Handling 1,2-Dibromocyclohexane:
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Don all required PPE as specified in the table above.

Conduct all work involving 1,2-Dibromocyclohexane within a certified chemical fume hood

to minimize inhalation exposure.[2]

Avoid direct contact with skin and eyes.[1][2]

Use non-sparking tools to prevent ignition sources.[3]

Keep containers tightly closed when not in use.[1][2]

3. Storage:

Store 1,2-Dibromocyclohexane in a cool, dry, and well-ventilated area.[1][2]

Keep it segregated from incompatible materials, particularly strong oxidizing agents and

strong bases.[1][4]

Ensure the container is clearly labeled and tightly sealed.[2]

Emergency Procedures
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Emergency Situation First Aid and Response Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes

immediately. Flush the affected skin area with

plenty of water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, administer artificial respiration. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill

Evacuate the area and remove all ignition

sources.[3] Wearing appropriate PPE, contain

the spill using an inert absorbent material.[1]

Collect the absorbed material into a suitable,

sealed container for disposal.[3][7]

Disposal Plan
All waste containing 1,2-Dibromocyclohexane is to be considered hazardous waste.

Waste Collection: Collect all 1,2-Dibromocyclohexane waste, including contaminated

absorbent materials and disposable PPE, in a designated and clearly labeled hazardous

waste container.
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Container Management: Keep the waste container tightly closed and store it in a designated

hazardous waste accumulation area.

Disposal Method: Disposal must be carried out by a licensed chemical waste disposal

company.[2] Approved disposal methods include controlled incineration with flue gas

scrubbing.[2] Do not dispose of this chemical down the drain or in regular trash.[2]

Procedural Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/msds/1-2-dibromocyclohexane.pdf
https://www.chemicalbook.com/msds/1-2-dibromocyclohexane.pdf
https://www.chemicalbook.com/msds/1-2-dibromocyclohexane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 1,2-Dibromocyclohexane
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After Use
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- Clean Work Area
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Task Complete
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Immediate Action
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Caption: Logical workflow for the safe handling and disposal of 1,2-Dibromocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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